3-Chloro-1-(4-chloro-3-methylphenyl)propan-1-one

• Molecular Formula: C10H10Cl2O
• Molecular Weight: 217.09 g/mol
• IUPAC Name: 3-chloro-1-(4-chloro-3-methylphenyl)propan-1-one
• InChI: InChI=1S/C10H10Cl2O/c1-7-6-8(2-3-9(7)12)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key: RDXJIFSXFWINLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)CCCl)Cl

Description

3-Chloro-1-(4-chloro-3-methylphenyl)propan-1-one is a useful research compound. Its molecular formula is C10H10Cl2O and its molecular weight is 217.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

23.43 ml of 2-chlorotoluene and 26.6 g of 3-chloropropionyl chloride are mixed in 25 ml of carbon sulfide and 32 g of AlCl3 in 125 ml of carbon sulfide are added over 45 minutes. After stirring for 3 hours at RT, the solvent is evaporated and then 1 liter of water is added. The reaction medium is extracted with ether and then with benzene, and then the organic phase is washed with a saturated Na2CO3 solution and then with water. It is dried over Na2SO4 and then the residue is chromatographed on a silica column, eluting with an AcOEt/cyclohexane (5/95; v/v) mixture. 27.25 g of the expected compound are obtained.